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Compound of Interest

Compound Name:
1-(4,6-dimethylpyrimidin-2-yl)-3-

phenylguanidine

CAS No.: 16018-49-8

Cat. No.: B095238

Get Quote

Executive Summary: The Privileged Scaffold
Phenylguanidine derivatives represent a "privileged scaffold" in medicinal chemistry—a

molecular framework capable of providing ligands for diverse biological targets. The core

pharmacophore consists of a lipophilic phenyl ring coupled to a highly basic, polar guanidine

moiety (

).

This duality allows the scaffold to participate in:

Cation-

interactions and Hydrogen bonding (via the guanidine head).

Hydrophobic pocket occupancy (via the phenyl tail).

The biological activity of these derivatives is not monolithic; it bifurcates distinctively based on

substitution patterns, primarily targeting Alpha-2 Adrenergic Receptors (
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-AR) and Sodium-Calcium Exchangers (NCX).

Pharmacophore & Mechanistic Targets[1][2][3]
The Core Structure
The template structure comprises a phenyl ring attached to the

nitrogen of a guanidine group.

Region A (Phenyl Ring): Controls steric fit and electronic distribution.

Region B (Linker/Nitrogen): The

position; critical for conformational locking.

Region C (Guanidine Head): The primary interaction site for anionic residues (e.g.,

Aspartate/Glutamate) in receptor binding pockets.

Mechanism of Action Map
The following diagram illustrates the divergence in pharmacological targets based on structural

modifications.
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Figure 1: SAR divergence map showing how specific structural zones dictate target selectivity.

Detailed Structure-Activity Relationships (SAR)
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Alpha-2 Adrenergic Agonism (The Guanabenz Paradigm)
Compounds like Guanabenz and Guanfacine utilize the phenylguanidine scaffold to mimic the

imidazoline ring of clonidine.

Ortho-Substitution is Critical:

Effect: Substitution at the 2,6-positions (e.g., Cl, Cl) forces the phenyl ring to rotate

perpendicular to the guanidine plane. This non-planar conformation is essential for fitting

into the hydrophobic pocket of the

-AR.

Data: Removal of ortho-chlorines (e.g., in unsubstituted phenylguanidine) results in a

drastic loss of

affinity (

shifts from nM to

M range).

Electronic Effects: Electron-withdrawing groups (EWGs) like Cl or

on the ring decrease the

of the guanidine slightly, optimizing the ionization state for receptor binding at physiological
pH.

Sodium-Calcium Exchanger (NCX) Inhibition
In heart failure models, inhibiting the reverse mode of NCX prevents calcium overload.

Phenylguanidine derivatives (often related to amiloride) are potent blockers.

N-Terminal Substitution:

Effect: Unlike

agonists, NCX inhibitors benefit from hydrophobic substitutions on the terminal guanidine
nitrogens.
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Example:3',4'-Dichlorobenzamil (DCB). The addition of a hydrophobic benzyl group to the

guanidine nitrogen increases inhibitory potency by ~100-fold compared to the parent

amiloride.

Mechanism: These hydrophobic tails likely interact with the transmembrane segments of the

NCX protein, blocking the ion translocation pore.

Comparative Potency Data

Compound
Class

Representative
Structure

Key
Substituent

Primary Target

Activity (

/

)

-Agonist Guanabenz
2,6-Dichloro

(Phenyl) -AR nM

NCX Inhibitor
3',4'-

Dichlorobenzamil

N-Benzyl

(Guanidine)
NCX (Cardiac) M

Antimicrobial
3-CF3-benzyloxy

deriv.[1]

Meta-CF3

(Phenyl)

Bacterial

Membrane

MIC

g/mL

Experimental Methodologies
Synthesis Protocol: Guanylation of Anilines
This protocol describes the synthesis of a generic substituted phenylguanidine via the

cyanamide route. This method is preferred for its scalability and atom economy.

Reagents:

Substituted Aniline (1.0 eq)

Cyanamide (50% aq.[2] solution, 1.5 eq)

Hydrochloric acid (conc.)

Solvent: Ethanol or Water
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Workflow:

Salt Formation: Dissolve the aniline in ethanol. Add equimolar HCl dropwise to generate the

aniline hydrochloride salt. Evaporate to dryness if necessary to remove excess HCl, or

proceed in situ.

Guanylation: Re-dissolve the salt in water/ethanol (1:1). Add Cyanamide solution.[2]

Reflux: Heat the mixture to reflux (

) for 4–8 hours. Monitor via TLC (Mobile phase: DCM/MeOH 9:1).

Workup: Cool the solution.

If precipitate forms: Filter and wash with cold acetone.

If no precipitate: Basify with NaOH to pH > 12 to precipitate the free base, or treat with

to isolate as the carbonate salt.

Purification: Recrystallize from water or ethanol/ether.

1. Salt Formation
Aniline + HCl -> Aniline.HCl

2. Addition
Add Cyanamide (1.5 eq)

3. Cyclization/Addition
Reflux 80-100°C, 4-8h

4. Isolation
Precipitate as Salt or Free Base

Check TLC
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Figure 2: Step-wise synthesis workflow for phenylguanidine derivatives.

Biological Assay: NCX Inhibition (Validation)
To verify NCX inhibitory activity, a Calcium Uptake Assay in membrane vesicles is the gold

standard.

Preparation: Isolate sarcolemmal vesicles from cardiac tissue (e.g., guinea pig left ventricle).

Loading: Load vesicles with

by incubating in high NaCl buffer (160 mM NaCl).

Initiation: Dilute

-loaded vesicles into

-free,

-containing buffer (containing

). This creates an outward

gradient, driving

influx via NCX (Reverse Mode).[3]

Treatment: Add test phenylguanidine derivative at varying concentrations (0.1

M – 100

M).

Termination: Stop reaction after 1–5 seconds using ice-cold

stop solution (blocks calcium channels).

Quantification: Filter vesicles and measure radioactivity via liquid scintillation counting.

Calculation: Plot % Inhibition vs. Log[Concentration] to determine
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.

Future Directions & Computational Insights
Recent in silico docking studies suggest that the phenylguanidine scaffold can be further

optimized for multi-target ligands (e.g., dual

/5-HT ligands) for neuropsychiatric disorders.

Strategy: Link the guanidine nitrogen to a piperazine moiety.

Rationale: The piperazine extends the pharmacophore to interact with secondary binding

pockets in GPCRs, enhancing selectivity profiles and reducing cardiovascular side effects

associated with pure

agonism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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